tert-butyl N-[2-(3-methoxyazetidin-3-yl)ethyl]carbamate

• IUPAC Name: tert-butyl N-[2-(3-methoxyazetidin-3-yl)ethyl]carbamate
• InChI: InChI=1S/C11H22N2O3/c1-10(2,3)16-9(14)13-6-5-11(15-4)7-12-8-11/h12H,5-8H2,1-4H3,(H,13,14)
• InChI Key: WGPMQRYMSQBJRP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCC1(CNC1)OC
• Molecular Formula: C11H22N2O3
• Molecular Weight: 230.30 g/mol
• CAS No.: 2228936-52-3

Description

“tert-butyl N-[2-(3-methoxyazetidin-3-yl)ethyl]carbamate” is a chemical compound with the CAS Number: 2228936-52-3. Its molecular formula is C11H22N2O3 and it has a molecular weight of 230.31. The IUPAC name for this compound is tert-butyl (2- (3-methoxyazetidin-3-yl)ethyl)carbamate.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H22N2O3/c1-10(2,3)16-9(14)13-6-5-11(15-4)7-12-8-11/h12H,5-8H2,1-4H3, (H,13,14). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.

Physical and Chemical Properties Analysis

The predicted boiling point of this compound is 324.2±27.0 °C and its predicted density is 1.05±0.1 g/cm3. The predicted pKa value is 12.81±0.46.

Scientific Research Applications

Precursor for Foldamer Study

A study by Abbas et al. (2009) introduced a compound closely related to the target chemical as a precursor for investigating a new class of foldamer based on aza/α-dipeptide oligomerization. This research highlighted the compound's role in the structural foundation for developing foldamers, which are oligomers that adopt well-defined secondary structures. The study's findings were significant for understanding the potential applications of such compounds in creating new biomimetic materials and pharmaceuticals (Abbas et al., 2009).

Synthetic Applications

Smith et al. (2013) demonstrated the directed lithiation of a compound similar to the target molecule, showing its utility in synthesizing substituted products. This research provided insights into the synthetic flexibility of such compounds, making them valuable intermediates in organic synthesis (Smith et al., 2013).

Intermediate for Biologically Active Compounds

Zhao et al. (2017) outlined a rapid synthetic method for a compound that serves as an important intermediate in many biologically active compounds, such as omisertinib (AZD9291). The study emphasized the compound's pivotal role in the synthesis of significant pharmaceuticals and presented an optimized synthetic route, which is crucial for efficient drug development (Zhao et al., 2017).

Building Block for Carbapenems

Khasanova et al. (2019) developed a new versatile building block for the synthesis of carbapenems, a class of antibiotics, from a compound structurally related to tert-butyl N-[2-(3-methoxyazetidin-3-yl)ethyl]carbamate. This work contributes to the field of antibiotic synthesis, showcasing the compound's utility in creating therapeutically valuable molecules (Khasanova et al., 2019).